4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine

• IUPAC Name: 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine
• InChI: InChI=1S/C11H20N2OS/c1-9(5-11(2,3)14-4)12-6-10-7-15-8-13-10/h7-9,12H,5-6H2,1-4H3
• InChI Key: JVXRTBCQZDHGPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)OC)NCC1=CSC=N1
• Molecular Formula: C11H20N2OS
• Molecular Weight: 228.36 g/mol

Description

4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine, also known as mexedrone, is a synthetic cathinone that belongs to the class of designer drugs. It is a stimulant that has gained popularity among recreational drug users due to its psychoactive effects. In recent years, mexedrone has also attracted the attention of researchers due to its potential therapeutic applications.

Mechanism of Action

Mexedrone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, motivation, and attention. By inhibiting the reuptake of these neurotransmitters, 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine increases their availability in the synaptic cleft, leading to an increase in their effects on the postsynaptic neuron.
Biochemical and Physiological Effects:
Mexedrone has been shown to increase locomotor activity and induce hyperthermia in animal models. It also increases the release of dopamine, norepinephrine, and serotonin in the brain. Mexedrone has been reported to have a lower toxicity profile compared to other synthetic cathinones, such as methamphetamine and mephedrone.

Advantages and Limitations for Lab Experiments

Mexedrone has several advantages as a research tool. It is relatively easy to synthesize and has a lower toxicity profile compared to other synthetic cathinones. However, it also has some limitations. The effects of 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine on humans are not well understood, and there is limited information on its pharmacokinetics and pharmacodynamics.

Future Directions

Future research on 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine may focus on its potential therapeutic applications, such as its effects on depression, anxiety, and ADHD. It may also be studied for its potential as a cognitive enhancer. Further studies are needed to determine the long-term effects of 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine use and its potential for abuse. Additionally, research may focus on developing new synthesis methods for 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine and its analogs.

Synthesis Methods

Mexedrone can be synthesized using various methods. One of the most common methods is the reaction of 4-methylpropiophenone with thioacetamide in the presence of sodium hydroxide. The resulting intermediate is then reacted with 4-methoxyphenylacetic acid to obtain 4-methoxy-4-methyl-N-(1,3-thiazol-4-ylmethyl)pentan-2-amine.

Scientific Research Applications

Mexedrone has been studied for its potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has been shown to have anxiolytic and antidepressant effects in animal models, and it may also improve cognitive function in individuals with ADHD.